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Compound of Interest

Compound Name: Apilimod Mesylate

Cat. No.: B1663033 Get Quote

Apilimod Mesylate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of Apilimod Mesylate.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for Apilimod Mesylate powder?

Apilimod Mesylate in its solid (powder) form is stable when stored under specific conditions.

For long-term preservation of its integrity, it is recommended to store the powder at either 4°C

in a sealed container away from moisture or at -20°C, which can extend its shelf life for up to

three years.[1][2][3] It is crucial to keep the container tightly sealed and protected from direct

sunlight.[4]

Q2: How should I store solutions of Apilimod Mesylate?

The stability of Apilimod Mesylate in solvent is dependent on the storage temperature. For

optimal long-term storage, stock solutions should be aliquoted to prevent repeated freeze-thaw

cycles and stored at -80°C, where they can remain stable for up to one year.[2] For shorter-

term storage, solutions can be kept at -20°C for up to one month.[1][2][3][4] It is recommended

to use fresh DMSO for preparing solutions, as moisture-absorbing DMSO can reduce the

compound's solubility.[2] For in vivo experiments, it is best practice to prepare the working

solution fresh on the day of use.[5]
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Q3: What is the general shelf life of Apilimod Mesylate under different conditions?

The shelf life of Apilimod Mesylate is determined by its form (powder or solution) and storage

temperature. The solid powder can be stored for up to 3 years at -20°C.[2] Solutions are stable

for shorter durations; up to 1 year at -80°C and 1 month at -20°C.[2] The compound can be

shipped at ambient room temperature for periods of less than two weeks without affecting its

stability.[4][6]

Q4: What are the key handling precautions for Apilimod Mesylate?

When handling Apilimod Mesylate, it is important to take safety precautions. Avoid contact

with skin and eyes, and prevent inhalation of the powder or aerosols by working in a well-

ventilated area.[4] The compound should be handled only by qualified scientists in

appropriately equipped facilities.[4] Apilimod Mesylate is incompatible with strong acids,

alkalis, and strong oxidizing or reducing agents.[4]

Q5: In which solvents is Apilimod Mesylate soluble?

Apilimod Mesylate is soluble in DMSO and water.[3] For preparing aqueous solutions,

sonication may be necessary to achieve complete dissolution.[3] When preparing solutions in

DMSO, using fresh, anhydrous DMSO is recommended as the presence of moisture can

negatively impact solubility.[2]
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Form
Storage
Temperature

Duration
Key
Considerations

Powder 4°C
Not specified, short-

term

Must be in a sealed

container, away from

moisture.[1][3]

-20°C Up to 3 years

Recommended for

long-term storage of

the solid compound.

[2]

In Solvent -20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.[1]

[2][3][4]

-80°C 6 months to 1 year

Aliquot to avoid

freeze-thaw cycles.[1]

[2][3][4]

Troubleshooting Guide
Q1: My Apilimod Mesylate solution appears cloudy or has precipitated. What should I do?

Cloudiness or precipitation in your solution can indicate several issues. First, ensure that the

solvent used, particularly DMSO, is fresh and anhydrous, as moisture can decrease solubility.

[2] If precipitation occurs after storage, especially at lower temperatures, you can try gently

warming the solution and using sonication to aid in redissolving the compound.[3] For in vivo

formulations, precipitation might occur if the solution is not used immediately after preparation.

[5]

Q2: I am observing inconsistent results in my experiments. Could this be related to the storage

of Apilimod Mesylate?

Yes, improper storage can lead to degradation of the compound and result in inconsistent

experimental outcomes. Repeated freeze-thaw cycles can degrade the molecule, so it is crucial

to aliquot stock solutions before freezing.[2] Ensure that you are using the compound within its

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/apilimod-mesylate.html
https://file.medchemexpress.com/batch_PDF/HY-14644A/Apilimod-mesylate-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/apilimod-mesylate.html
https://www.medchemexpress.com/apilimod-mesylate.html
https://www.selleckchem.com/products/apilimod-mesylate.html
https://file.medchemexpress.com/batch_PDF/HY-14644A/Apilimod-mesylate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14644A/Apilimod-mesylate-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/apilimod-mesylate.html
https://www.selleckchem.com/products/apilimod-mesylate.html
https://file.medchemexpress.com/batch_PDF/HY-14644A/Apilimod-mesylate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14644A/Apilimod-mesylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1663033?utm_src=pdf-body
https://www.selleckchem.com/products/apilimod-mesylate.html
https://file.medchemexpress.com/batch_PDF/HY-14644A/Apilimod-mesylate-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Apilimod.html
https://www.benchchem.com/product/b1663033?utm_src=pdf-body
https://www.selleckchem.com/products/apilimod-mesylate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


recommended shelf life for the specific storage condition. If you suspect degradation, it is

advisable to use a fresh vial of the compound.

Q3: The compound appears to have lost its biological activity. What are the potential reasons?

A loss of activity can be attributed to several factors related to storage and handling. Exposure

to incompatible substances like strong acids, alkalis, or oxidizing agents can degrade the

compound.[4] Additionally, prolonged storage outside of the recommended temperature ranges

or exposure to moisture and direct light can lead to a loss of potency.[1][3][4] Always refer to

the storage guidelines to ensure the integrity of the compound.

Experimental Protocol
Protocol: Preparation of a 10 mM DMSO Stock Solution

Acclimatization: Allow the vial of Apilimod Mesylate powder to reach room temperature

before opening to prevent condensation of moisture inside the vial.

Calculation: Apilimod Mesylate has a molecular weight of 610.70 g/mol .[3] To prepare a 10

mM stock solution, calculate the required amount of DMSO. For example, to prepare 1 mL of

a 10 mM solution, you would dissolve 6.107 mg of Apilimod Mesylate in 1 mL of DMSO.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial of Apilimod
Mesylate powder.

Mixing: Vortex the solution and, if necessary, use an ultrasonic bath to ensure the compound

is completely dissolved.[3] Visually inspect the solution to confirm there are no visible

particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots in appropriate vials.[2]

Long-Term Storage: For long-term storage, place the aliquots at -80°C, where they are

stable for up to a year.[2] For short-term use, store at -20°C for up to one month.[2]
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Caption: Troubleshooting workflow for Apilimod Mesylate storage issues.
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Caption: Apilimod Mesylate inhibits the PIKfyve signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. file.medchemexpress.com [file.medchemexpress.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1663033?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663033?utm_src=pdf-body
https://www.benchchem.com/product/b1663033?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/apilimod-mesylate.html
https://www.selleckchem.com/products/apilimod-mesylate.html
https://file.medchemexpress.com/batch_PDF/HY-14644A/Apilimod-mesylate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14644A/Apilimod-mesylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. medchemexpress.com [medchemexpress.com]

6. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Best practices for long-term storage of Apilimod
Mesylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663033#best-practices-for-long-term-storage-of-
apilimod-mesylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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